
Safe Disposal of Z-Asp-OBzl: A Procedural
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Z-Asp-OBzl

Cat. No.: B554429 Get Quote

For researchers and scientists in the field of drug development, ensuring the safe handling and

disposal of chemical reagents is paramount. This guide provides detailed procedures for the

proper disposal of Z-Asp-OBzl (N-α-Benzyloxycarbonyl-L-aspartic acid β-benzyl ester), a

common aspartic acid derivative. Adherence to these guidelines is essential for maintaining

laboratory safety and environmental compliance.

Chemical and Physical Properties
A summary of the key quantitative data for Z-Asp-OBzl is presented below. These properties

are critical for understanding the substance's behavior and for conducting a thorough risk

assessment prior to handling and disposal.
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Property Value

Molecular Formula C19H19NO6

Molecular Weight 357.36 g/mol

Melting Point 80-86°C[1]

Boiling Point 583.5 ± 50.0 °C at 760 mmHg[1]

Flash Point 306.7 ± 30.1 °C[1]

Density 1.3 ± 0.1 g/cm³[1]

Solubility Insoluble in water[2]

Storage Temperature 5°C (41°F) or below

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure that the following personal protective

equipment is worn to minimize exposure and ensure personal safety.

Eye Protection: Splash goggles or safety glasses.

Hand Protection: Chemical-resistant gloves.

Respiratory Protection: A dust respirator should be used to avoid inhalation of the powder. In

case of insufficient ventilation, a self-contained breathing apparatus may be necessary.

Body Protection: A full laboratory suit or coat and boots are recommended.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent contamination.

Small Spills:

Carefully use appropriate tools to collect the spilled solid material.
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Place the collected material into a designated and clearly labeled waste disposal container.

Large Spills:

Evacuate personnel from the immediate area to ensure safety.

Use a shovel to transfer the spilled material into a suitable waste disposal container.

Avoid generating dust during the cleanup process.

Step-by-Step Disposal Procedure
The disposal of Z-Asp-OBzl must be conducted in strict accordance with federal, state, and

local environmental regulations. The following is a general procedural guide for laboratory

settings:

Waste Collection:

Collect all waste Z-Asp-OBzl, including any contaminated materials (e.g., weighing paper,

gloves, wipes), in a designated, well-sealed, and clearly labeled hazardous waste

container.

Do not mix with other waste streams unless compatibility has been confirmed.

Container Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "Z-Asp-OBzl,"
and any other identifiers as required by your institution's environmental health and safety

(EHS) department.

Storage Pending Disposal:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat,

ignition sources, and strong oxidizing agents. The storage temperature should not exceed

5°C (41°F).

Arranging for Final Disposal:
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Contact your institution's EHS department or a licensed chemical waste disposal

contractor to arrange for the pickup and final disposal of the waste.

The recommended methods of disposal include treatment at a licensed chemical

destruction plant or controlled incineration with flue gas scrubbing.

Do not discharge Z-Asp-OBzl or its containers into sewer systems or the environment.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Z-Asp-OBzl.
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Preparation

Waste Collection & Containment

Interim Storage

Final Disposal

Start: Z-Asp-OBzl Waste Generated

Don Appropriate PPE
(Goggles, Gloves, Respirator, Suit)

Collect waste in a
designated, sealed container

Label container with:
- 'Hazardous Waste'

- 'Z-Asp-OBzl'
- Other required information

Store container in a cool, dry,
well-ventilated area (<5°C)

Ensure storage is away from
heat and oxidizing agents

Contact Institutional EHS or
Licensed Waste Contractor

Conditions Met

Arrange for disposal via:
- Chemical Destruction Plant or

- Controlled Incineration

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Z-Asp-OBzl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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